Cas no 26996-03-2 (3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol)
26996-03-2 structure
Product Name:3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol
CAS No:26996-03-2
MF:C34H68O9
MW:620.898332595825
CID:250518
PubChem ID:53439822
Update Time:2025-04-19
3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol
- OLETH-8
- 2-[2-[2-[2-[2-[2-[2-(2-octadec-9-enoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
- DTXSID00702178
- 26996-03-2
-
- Inchi: 1S/C34H68O9/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-36-21-23-38-25-27-40-29-31-42-33-34-43-32-30-41-28-26-39-24-22-37-20-18-35/h9-10,35H,2-8,11-34H2,1H3
- InChI Key: BUDRTSPZJMQJFA-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCCOCCOCCO)CCCCCCCCC=CCCCCCCCC
Computed Properties
- Exact Mass: 620.48654
- Monoisotopic Mass: 620.486
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 39
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 94.1A^2
- XLogP3: 6.3
Experimental Properties
- Density: 0.983
- Boiling Point: 648.53 °C at 760 mmHg
- Flash Point: 346.018 °C
- PSA: 94.07
3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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